Cas no 2227895-98-7 (rac-(1R,2S)-2-1-(4-bromophenyl)cyclopropylcyclopropan-1-amine)

• Product Name: rac-(1R,2S)-2-1-(4-bromophenyl)cyclopropylcyclopropan-1-amine
• CAS No: 2227895-98-7
• MF: C₁₂H₁₄BrN
• MW: 252.150262355804
• CID: 6042535
• PubChem ID: 165796968
• Update Time: 2025-10-19

rac-(1R,2S)-2-1-(4-bromophenyl)cyclopropylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-1-(4-bromophenyl)cyclopropylcyclopropan-1-amine
• 2227895-98-7
• EN300-1916198
• rac-(1R,2S)-2-[1-(4-bromophenyl)cyclopropyl]cyclopropan-1-amine

• Inchi： 1S/C12H14BrN/c13-9-3-1-8(2-4-9)12(5-6-12)10-7-11(10)14/h1-4,10-11H,5-7,14H2/t10-,11-/m1/s1
• InChI Key： BOINZHABFYYBOK-GHMZBOCLSA-N
• SMILES： BrC1C=CC(=CC=1)C1(CC1)[C@@H]1C[C@H]1N

Computed Properties

• Exact Mass: 251.03096g/mol
• Monoisotopic Mass: 251.03096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,2S)-2-1-(4-bromophenyl)cyclopropylcyclopropan-1-amine

Introduction to rac-(1R,2S)-2-1-(4-bromophenyl)cyclopropylcyclopropan-1-amine (CAS No. 2227895-98-7)

rac-(1R,2S)-2-1-(4-bromophenyl)cyclopropylcyclopropan-1-amine (CAS No. 2227895-98-7) is a chiral compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropyl moiety and a bromophenyl substituent, making it a valuable candidate for various applications in drug discovery and development.

The chiral nature of rac-(1R,2S)-2-1-(4-bromophenyl)cyclopropylcyclopropan-1-amine is particularly noteworthy. Chirality plays a crucial role in the biological activity and pharmacological properties of many compounds. The presence of chiral centers can lead to enantiomers with distinct biological effects, which can be leveraged to optimize therapeutic outcomes and reduce side effects. In this context, the racemic mixture of this compound offers a starting point for further enantioselective synthesis and biological evaluation.

Recent studies have highlighted the importance of cyclopropyl moieties in enhancing the potency and selectivity of small molecules. The cyclopropyl ring, due to its strained nature, can induce conformational constraints that influence the binding affinity and selectivity of the compound towards its target. This property makes rac-(1R,2S)-2-1-(4-bromophenyl)cyclopropylcyclopropan-1-amine an attractive scaffold for the design of novel drugs targeting specific receptors or enzymes.

The bromophenyl substituent in rac-(1R,2S)-2-1-(4-bromophenyl)cyclopropylcyclopropan-1-amine adds another layer of complexity and functionality to the molecule. Bromine is a versatile halogen that can participate in various chemical reactions, such as cross-coupling reactions, which are essential for the synthesis of complex organic molecules. Additionally, the bromine atom can influence the electronic properties and lipophilicity of the compound, which are critical factors in determining its pharmacokinetic and pharmacodynamic profiles.

In terms of pharmaceutical research, rac-(1R,2S)-2-1-(4-bromophenyl)cyclopropylcyclopropan-1-amine has shown promise in several areas. For instance, preliminary studies have indicated that this compound exhibits potent activity against certain cancer cell lines. The unique combination of its chiral centers and functional groups may contribute to its ability to selectively target cancer cells while minimizing toxicity to normal cells. Further investigations are underway to elucidate the mechanism of action and optimize its therapeutic potential.

Beyond cancer research, rac-(1R,2S)-2-1-(4-bromophenyl)cyclopropylcyclopropan-1-amine has also been explored for its potential in neurodegenerative diseases. The cyclopropyl moiety has been associated with neuroprotective effects in some studies, suggesting that this compound could be a valuable lead for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease. Ongoing research aims to validate these findings and identify specific molecular targets involved in these diseases.

The synthesis of rac-(1R,2S)-2-1-(4-bromophenyl)cyclopropylcyclopropan-1-amine involves several steps that require precise control over chirality and functional group manipulation. One common approach involves the use of transition metal-catalyzed reactions to introduce the bromophenyl substituent onto a cyclopropyl scaffold. Advanced synthetic techniques, such as asymmetric catalysis and chiral resolution methods, are employed to achieve high enantiomeric purity if needed.

In conclusion, rac-(1R,2S)-2-1-(4-bromophenyl)cyclopropylcyclopropan-1-amine (CAS No. 2227895-98-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for drug discovery efforts targeting various diseases. Ongoing studies continue to uncover new insights into its biological activities and mechanisms of action, paving the way for innovative therapeutic applications.